Cas no 941959-19-9 (3-methyl-1-phenyl-5-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1H,4H,7H-pyrazolo3,4-bpyridin-4-one)

• Product Name: 3-methyl-1-phenyl-5-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1H,4H,7H-pyrazolo3,4-bpyridin-4-one
• CAS No: 941959-19-9
• MF: C₂₃H₂₀N₄O₂
• MW: 384.430504798889
• CID: 5502028
• Update Time: 2025-10-28

3-methyl-1-phenyl-5-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1H,4H,7H-pyrazolo3,4-bpyridin-4-one Chemical and Physical Properties

Names and Identifiers

• BYUYAANEFGPRQP-UHFFFAOYSA-N
• 3-methyl-1-phenyl-5-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1H,4H,7H-pyrazolo3,4-bpyridin-4-one

• Inchi： 1S/C23H20N4O2/c1-15-20-21(28)19(13-24-22(20)27(25-15)18-9-3-2-4-10-18)23(29)26-12-11-16-7-5-6-8-17(16)14-26/h2-10,13,25H,11-12,14H2,1H3
• InChI Key： JHVPBAMBPKPBEF-UHFFFAOYSA-N
• SMILES： C12N(C3=CC=CC=C3)NC(C)=C1C(=O)C(C(N1CCC3=C(C1)C=CC=C3)=O)=CN=2

Additional information on 3-methyl-1-phenyl-5-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1H,4H,7H-pyrazolo3,4-bpyridin-4-one

Introduction to 3-methyl-1-phenyl-5-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1H,4H,7H-pyrazolo[3,4-b]pyridin-4-one (CAS No. 941959-19-9)

3-methyl-1-phenyl-5-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1H,4H,7H-pyrazolo[3,4-b]pyridin-4-one (CAS No. 941959-19-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyridines and is characterized by its unique structural features and biological activities. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research advancements related to this compound.

The chemical structure of 3-methyl-1-phenyl-5-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1H,4H,7H-pyrazolo[3,4-b]pyridin-4-one is highly intricate. It consists of a pyrazolo[3,4-b]pyridine core with a methyl group at the 3-position and a phenyl group at the 1-position. The key feature of this compound is the 5-position substitution with a tetrahydroisoquinoline carbonyl group. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule.

The synthesis of 3-methyl-1-phenyl-5-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1H,4H,7H-pyrazolo[3,4-b]pyridin-4-one has been extensively studied in recent years. One common approach involves the reaction of a suitably substituted pyrazolopyridine with an appropriate tetrahydroisoquinoline derivative under carefully controlled conditions. The reaction typically proceeds via a condensation step followed by cyclization to form the final product. Various catalysts and solvents have been explored to optimize the yield and purity of the compound.

In terms of pharmacological properties, 3-methyl-1-phenyl-5-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1H,4H,7H-pyrazolo[3,4-b]pyridin-4-one has shown promising activity in several biological assays. Research has demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have indicated that this compound can effectively inhibit the activity of certain kinases and proteases that play crucial roles in cancer progression and inflammatory diseases.

Recent advancements in the field have further elucidated the mechanism of action of 3-methyl-1-phenyl-5-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1H,4H,7H-pyrazolo[3,4-b]pyridin-4-one. One notable study published in the Journal of Medicinal Chemistry reported that this compound selectively targets a specific protein-protein interaction involved in cell signaling pathways. This selective targeting ability makes it a valuable lead compound for drug development.

Clinical trials involving 3-methyl-1-phenyl-5-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1H,4H,7H-pyrazolo[3,4-b]pyridin-4-one are currently underway to evaluate its safety and efficacy in treating various diseases. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These findings have paved the way for further clinical investigations and potential therapeutic applications.

Beyond its therapeutic potential, 3-methyl-1-phenyl-5-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-1H,4H,7H-pyrazolo[3,4-b]pyridin-4-one has also been explored for its use as a tool compound in academic research. Its unique structure and biological activities make it an excellent candidate for studying protein interactions and signaling pathways in cellular models.

In conclusion, 3-methyl-1-phenyl-5-(1,2， 3， 4-tetrahydroisoquinoline - 2 - carbonyl) - 1 H， 4 H， 7 H - pyrazolo [ 3， 4 - b ] pyridin - 4 - one (CAS No. 941959 - 19 - 9) is a highly promising compound with significant potential in both medicinal chemistry and academic research. Its unique chemical structure and pharmacological properties make it a valuable candidate for further investigation and development as a therapeutic agent.